Cas no 941-55-9 (4-Methylbenzenesulfonyl azide -)

• Product Name: 4-Methylbenzenesulfonyl azide -
• CAS No: 941-55-9
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• MDL: MFCD00180767
• CID: 40366
• PubChem ID: 329763205
• Update Time: 2025-05-19

4-Methylbenzenesulfonyl azide - Chemical and Physical Properties

Names and Identifiers

• p-Toluenesulfonyl azide
• 4-methyl-benzenesulfonylazid
• Benzenesulfonylazide,4-methyl-
• P-TOLUENESULFONYL AZIDE OR 4-METHYLBENZENESULFONYL AZIDE
• 4-Methylbenzenesulfonyl azide
• Tosyl azide
• 4-Methylbenzenesulfonic acid azide
• p-Methylbenzenesulfonic acid azide
• diazonio-(4-methylphenyl)sulfonylazanide
• 4-Methylbenzenesulfonyl azide (ACI)
• p-Toluenesulfonyl azide (6CI, 7CI, 8CI)
• 4-Methylphenylsulfonyl azide
• 4-Toluenesulfonyl azide
• Azido-p-toluenesulfonic acid
• NSC 138649
• p-Methylbenzenesulfonyl azide
• p-Methylphenylsulfonyl azide
• p-Toluenesulfonazide
• p-Toluenesulfonic acid azide
• p-Tolylsulfonyl azide
• p-Tosyl azide
• Tosyl nitride
• para-toluene-sulfonylazide
• EINECS 213-381-5
• SCHEMBL137120
• NSC-138649
• Tosyl azide, 10% in toluene
• p-toluenesulphonyl azide
• p-toluenesulfonylazide
• 97F7BLE97S
• 941-55-9
• MFCD00180767
• J-524062
• 4-toluene sulphonyl azide
• p-toluene-sulfonylazide
• p-Toluenesulfonyl azide;4-Methylbenzenesulfonyl azide
• TOLUENESULFONAZIDE, P-
• 4-toluenesulphonyl azide
• p-tolylsulfonylazide
• para toluene sulfonyl azide
• p-toluene sulfonylazide
• EN300-73297
• NSC138649
• NS00040169
• p-Toluenesulfonyl azide (8CI)
• DB-008676
• Benzenesulfonyl azide, 4-methyl-
• 4-methyl-benzenesulfonyl azide
• para-toluene sulfonyl azide
• AS-37674
• 4-methylbenzene-1-sulfonyl azide
• toluene-p-sulphonyl azide
• N-diazo-4-methylbenzenesulfonamide
• p-toluene-sulfonyl azide
• AB04417
• DTXSID4061333
• doi:10.14272/NDLIRBZKZSDGSO-UHFFFAOYSA-N.1
• DTXCID5048920
• UNII-97F7BLE97S
• AKOS009237058
• para-toluenesulfonylazide
• 10.14272/NDLIRBZKZSDGSO-UHFFFAOYSA-N.1
• tosylazide
• Q1445465
• para-toluenesulfonyl azide
• 4-Methylbenzenesulfonyl azide -

• MDL： MFCD00180767
• Inchi： 1S/C7H7N3O2S/c1-6-2-4-7(5-3-6)13(11,12)10-9-8/h2-5H,1H3
• InChI Key： NDLIRBZKZSDGSO-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 197.02600
• Monoisotopic Mass: 197.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: White crystals
• Density: ~0.90 g/mL at 20 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Refractive Index: n20/D 1.502
• PSA: 92.27000
• LogP: 2.52756
• Solubility: It is dissolved in most organic solvents and is often used in CH2Cl2, Et2O or EtOH.
• Color/Form: 11-15 % (w/w) in toluene

4-Methylbenzenesulfonyl azide - Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H300-H304-H315-H336-H361d-H373
• Warning Statement： P210-P261-P264-P281-P301+P310-P331
• Hazardous Material transportation number：UN1294 - class 3 - PG 2 - Toluene, solution
• WGK Germany：3
• Hazard Category Code： 63-11-28-38-48/20-65-67
• Safety Instruction： S16; S35
• Hazardous Material Identification：
• Risk Phrases：R5
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Methylbenzenesulfonyl azide -

Introduction to 4-Methylbenzenesulfonyl azide (CAS No. 941-55-9)

4-Methylbenzenesulfonyl azide, with the chemical identifier CAS No. 941-55-9, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl azides, which are widely recognized for their utility in constructing complex molecular architectures, particularly in the development of novel bioactive molecules. The presence of both a methyl group and a sulfonyl azide functionality imparts unique reactivity, making it a valuable intermediate in various chemical transformations.

The sulfonyl azide moiety is particularly noteworthy due to its ability to participate in a variety of reactions, including nucleophilic substitution, cycloadditions, and rearrangements. These reactions are often employed in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals. The methylbenzene backbone provides additional versatility, allowing for selective modifications at different positions while maintaining the integrity of the azide group. This balance of reactivity and stability makes 4-Methylbenzenesulfonyl azide a preferred choice for researchers aiming to explore new chemical pathways.

In recent years, there has been a surge in research focused on the applications of sulfonyl azides in medicinal chemistry. One particularly exciting area is their use as precursors for generating pharmacophores that exhibit potent biological activity. For instance, studies have demonstrated that derivatives of 4-Methylbenzenesulfonyl azide can be transformed into molecules with antimicrobial and anti-inflammatory properties. The ability to functionalize the aromatic ring while retaining the reactive azide group allows for the creation of libraries of compounds that can be screened for therapeutic efficacy.

The synthetic utility of 4-Methylbenzenesulfonyl azide extends beyond pharmaceutical applications. In materials science, this compound has been explored as a building block for designing advanced polymers and coatings. The incorporation of sulfonyl azide groups into polymer backbones can enhance material properties such as thermal stability and mechanical strength. Furthermore, the controlled decomposition of these groups can lead to the formation of novel nanostructures, which have potential applications in electronics and photonics.

Recent advancements in green chemistry have also influenced the handling and synthesis of 4-Methylbenzenesulfonyl azide. Researchers are increasingly adopting catalytic methods to minimize waste and improve yields. For example, transition metal-catalyzed reactions have been employed to achieve selective sulfonylation without generating harmful byproducts. These innovations align with the broader goal of sustainable chemistry, ensuring that the production and use of this compound are environmentally responsible.

The mechanistic understanding of 4-Methylbenzenesulfonyl azide has also seen significant progress. Computational studies have helped elucidate how the compound interacts with various reagents, providing insights into reaction pathways and intermediates. This knowledge is crucial for optimizing synthetic protocols and predicting the behavior of derivatives under different conditions. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming structural assignments and tracking reaction progress.

In conclusion, 4-Methylbenzenesulfonyl azide (CAS No. 941-55-9) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique combination of reactivity and stability makes it an indispensable tool for chemists seeking to innovate in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical synthesis.